Cas no 2228200-49-3 (5-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2228200-49-3
• MF: C₁₃H₁₈N₂O₆
• MW: 298.291823863983
• CID: 6429643
• PubChem ID: 165754719
• Update Time: 2025-10-28

5-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-1,2-oxazole-4-carboxylic acid
• EN300-1882061
• 2228200-49-3
• 5-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C13H18N2O6/c1-12(2,3)20-11(18)15-13(4-5-19-7-13)9-8(10(16)17)6-14-21-9/h6H,4-5,7H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： NCVRSMUBYOJYMO-UHFFFAOYSA-N
• SMILES： O1CCC(C2=C(C(=O)O)C=NO2)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.11648630g/mol
• Monoisotopic Mass: 298.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 111Ų

Additional information on 5-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-1,2-oxazole-4-carboxylic acid

Research Briefing on 5-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-1,2-oxazole-4-carboxylic acid (CAS: 2228200-49-3)

In recent years, the compound 5-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-1,2-oxazole-4-carboxylic acid (CAS: 2228200-49-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxazole and oxolane structural motifs, has shown promising potential as a key intermediate in the synthesis of novel bioactive compounds. The tert-butoxycarbonyl (Boc) protecting group enhances its stability, making it a versatile building block for drug discovery and development.

Recent studies have focused on the synthetic routes and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic pathway for 5-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-1,2-oxazole-4-carboxylic acid, highlighting its scalability and high yield (up to 85%). The study also explored its role as a precursor for the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer and inflammatory diseases.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, which investigated the compound's utility in fragment-based drug design. Researchers demonstrated that the oxazole-carboxylic acid moiety could be efficiently modified to enhance binding affinity for specific enzymatic targets, such as kinases and proteases. This finding opens new avenues for the design of next-generation therapeutics with improved selectivity and reduced off-target effects.

In addition to its synthetic and therapeutic applications, 5-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-1,2-oxazole-4-carboxylic acid has been employed in chemical biology studies to probe enzyme mechanisms. A recent study published in ACS Chemical Biology utilized this compound as a covalent probe to investigate the active site of a serine hydrolase, providing insights into enzyme-substrate interactions and catalytic mechanisms. Such applications underscore the compound's versatility in both drug discovery and fundamental research.

Despite these advancements, challenges remain in the broader adoption of this compound. Issues such as solubility in aqueous media and the need for further derivatization to enhance bioavailability are areas of active research. Ongoing studies aim to address these limitations by exploring novel formulations and delivery systems, as well as by developing analogs with improved pharmacokinetic properties.

In conclusion, 5-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-1,2-oxazole-4-carboxylic acid (CAS: 2228200-49-3) represents a valuable tool in medicinal chemistry and chemical biology. Its unique structural features and functional groups make it a promising candidate for the development of new therapeutics and research tools. Future research will likely focus on expanding its applications, optimizing its properties, and translating these findings into clinically relevant outcomes.